rac-tert-butyl N-[(1R,2R,4S,6S)-6-aminobicyclo[2.2.1]heptan-2-yl]carbamate hydrochloride

• CAS No.: 2740591-78-8
• Molecular Formula: C12H23ClN2O2
• Molecular Weight: 262.8

Description

rac-tert-butyl N-[(1R,2R,4S,6S)-6-aminobicyclo[2.2.1]heptan-2-yl]carbamate hydrochloride: is a chemical compound with a complex structure, characterized by its bicyclic framework and functional groups

Synthetic Routes and Reaction Conditions:

• Starting Materials: The synthesis typically begins with bicyclo[2.2.1]heptane as the core structure.

• Functionalization: nitration and reduction .

• Carbamate Formation: The tert-butyl carbamate group is introduced using tert-butyl chloroformate in the presence of a base.

• Hydrochloride Formation: The final step involves the formation of the hydrochloride salt by treating the carbamate with hydrochloric acid .

Industrial Production Methods:

• Batch vs. Continuous Processes: Industrial production may involve either batch or continuous processes, depending on the scale and desired purity.

• Purification: Purification steps such as recrystallization or chromatography are employed to achieve the desired purity.

Types of Reactions:

• Reduction: Reduction reactions can be used to modify the compound's functional groups.

• Substitution: Substitution reactions are common, where one functional group is replaced by another.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include chromium(VI) oxide and peroxides .

• Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

• Substitution: Reagents like alkyl halides and amines are employed in substitution reactions.

Major Products Formed:

• Oxidation Products: Alcohols, ketones, and carboxylic acids.

• Reduction Products: Alkanes and amines.

• Substitution Products: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry: The compound is used as a building block in organic synthesis, particularly in the construction of complex molecules. Biology: It serves as a probe in biological studies to understand molecular interactions and pathways. Medicine: Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The compound exerts its effects through interactions with specific molecular targets . The exact mechanism depends on the context of its application, but it generally involves binding to enzymes or receptors, leading to a cascade of biological effects.

Comparison with Similar Compounds

• Bicyclo[2.2.1]heptane derivatives: Other derivatives with similar bicyclic structures.

• Amines and carbamates: Compounds with similar functional groups.

Uniqueness: The racemic mixture and specific stereochemistry of this compound set it apart from other similar compounds, providing unique reactivity and biological activity.